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Compound Name:
3-Nitro-5-(trifluoromethyl)benzoic

acid

Cat. No.: B1297927 Get Quote

An In-depth Technical Guide to 3-Nitro-5-(trifluoromethyl)benzoic acid

CAS Number: 328-80-3

Introduction
3-Nitro-5-(trifluoromethyl)benzoic acid is a specialty chemical compound that serves as a

crucial intermediate in the synthesis of a variety of complex molecules.[1][2] Its unique

molecular structure, featuring a carboxylic acid, a nitro group, and a trifluoromethyl group,

imparts versatile reactivity, making it a valuable building block in the pharmaceutical and

agrochemical industries.[3][4] This compound is particularly noted for its role in the

development of novel fluorinated compounds and as a precursor for various pharmaceutical

agents, including new antitubercular drug candidates.[4][5][6] The trifluoromethyl group

enhances lipophilicity and metabolic stability in target molecules, while the nitro and carboxylic

acid groups provide convenient handles for further synthetic modifications, positioning it as a

key component in modern drug design.[3][7]

Physicochemical Properties
The fundamental physical and chemical characteristics of 3-Nitro-5-(trifluoromethyl)benzoic
acid are summarized below.
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Property Value Source

CAS Number 328-80-3 [1]

Molecular Formula C₈H₄F₃NO₄ [1][8]

Molecular Weight 235.12 g/mol [1][9]

Appearance
White to light yellow

solid/powder to crystal
[9][10][11]

Melting Point 127-130 °C [9][11]

Boiling Point
309.8°C at 760 mmHg

(Predicted)
[9][11]

Density ~1.6 g/cm³ (Predicted) [9][11]

pKa 3.05±0.10 (Predicted) [11]

InChI Key
ODCLHXGXGFBBTA-

UHFFFAOYSA-N
[8][12]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of the compound.
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Spectroscopy Data Source

¹H NMR

(500 MHz, acetone) δ 9.00 (t, J

= 1.8 Hz, 1H), 8.78 (t, J = 1.9

Hz, 1H), 8.66 (t, J = 1.7 Hz,

1H)

[9]

(300MHz, CDCl₃): δ 8.69 (1H,

s), 8.74 (1H, s), 9.1 (1H, s)
[10]

¹³C NMR

(126 MHz, acetone) δ 164.52,

149.77, 134.72, 132.76 (q, J =

34.2 Hz), 132.37 (q, J = 3.6

Hz), 128.46, 125.20 (q, J=3.8

Hz), 123.47 (q, J=273.5 Hz)

[9]

IR Spectra

Available data indicates

characteristic peaks for C-H

stretch (3097 cm⁻¹), O-H

stretch (2865 cm⁻¹), and C=O

(1702 cm⁻¹) for a related

chloro-derivative, suggesting

similar regions of interest.

[5]

Synthesis and Experimental Protocols
The most common synthesis of 3-Nitro-5-(trifluoromethyl)benzoic acid involves the nitration

of 3-(trifluoromethyl)benzoic acid.[10][11]
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Synthesis Workflow for 3-Nitro-5-(trifluoromethyl)benzoic acid

Start: 3-(Trifluoromethyl)benzoic Acid
 in Concentrated H₂SO₄

Add 90% Fuming Nitric Acid
(0°C, 1 hour)

Nitration

Stir Reaction Mixture
(35°C, 3 hours)

Reaction

Quench: Pour onto Ice

Precipitation

Filtration & Washing
(with Water)

Isolation

Dissolve in Ethyl Acetate
& Wash with Water/Brine

Purification

Dry over Na₂SO₄

& Evaporate Solvent

Drying

End Product:
3-Nitro-5-(trifluoromethyl)benzoic Acid

Final Isolation

Click to download full resolution via product page

Caption: Synthesis workflow from starting material to final product.
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Detailed Experimental Protocol:
This protocol is based on procedures reported in the literature.[9][10]

Reaction Setup: In a suitable reaction vessel, dissolve 3-(trifluoromethyl)benzoic acid (203.4

g) in concentrated sulfuric acid (880 mL).[10]

Nitration: Cool the mixture to 0°C using an ice bath.[10] Slowly add 90% fuming nitric acid

(210 mL) dropwise to the solution over a period of 1 hour, ensuring the temperature is

maintained.[9][10]

Reaction: After the addition is complete, allow the reaction mixture to stir at 35°C for 3 hours.

[9][10]

Quenching and Precipitation: Slowly pour the reaction mixture onto approximately 1 kg of ice

with vigorous stirring to precipitate the crude product.[9][10]

Isolation: Filter the resulting precipitate and wash it with water (500 mL).[10]

Workup and Purification: Dissolve the crude product in ethyl acetate (30 mL).[9] Wash the

organic layer with water (2 x 25 mL) and then with brine (1 x 25 mL).[9]

Final Product Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) and

evaporate the solvent under reduced pressure to yield 3-Nitro-5-(trifluoromethyl)benzoic
acid as a light yellow or white solid.[9][10] The reported yield is approximately 87-92%.[9][10]

Chemical Reactivity and Applications
The compound's utility stems from the distinct reactivity of its three functional groups, making it

a versatile building block.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.echemi.com/products/pid_Seven21605-3-nitro-5-trifluoromethylbenzoicacid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8434625.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8434625.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8434625.htm
https://www.echemi.com/products/pid_Seven21605-3-nitro-5-trifluoromethylbenzoicacid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8434625.htm
https://www.echemi.com/products/pid_Seven21605-3-nitro-5-trifluoromethylbenzoicacid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8434625.htm
https://www.echemi.com/products/pid_Seven21605-3-nitro-5-trifluoromethylbenzoicacid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8434625.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8434625.htm
https://www.echemi.com/products/pid_Seven21605-3-nitro-5-trifluoromethylbenzoicacid.html
https://www.echemi.com/products/pid_Seven21605-3-nitro-5-trifluoromethylbenzoicacid.html
https://www.benchchem.com/product/b1297927?utm_src=pdf-body
https://www.benchchem.com/product/b1297927?utm_src=pdf-body
https://www.echemi.com/products/pid_Seven21605-3-nitro-5-trifluoromethylbenzoicacid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8434625.htm
https://www.echemi.com/products/pid_Seven21605-3-nitro-5-trifluoromethylbenzoicacid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8434625.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-reactivity-3-nitro-5-trifluoromethyl-benzoic-acid-chemical-reactions-iq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Reactivity & Transformations

3-Nitro-5-(trifluoromethyl)benzoic acid

Carboxylic Acid (-COOH) Reactions Nitro (-NO₂) Group Reactions
Trifluoromethyl (-CF₃) Group

C₈H₄F₃NO₄

Ester (-COOR)

Esterification

Amide (-CONR₂)

Amidation

Salt (-COO⁻)

Salt Formation

Amine (-NH₂)

Reduction

Generally Stable
Imparts Lipophilicity

Click to download full resolution via product page

Caption: Reactivity of the compound's key functional groups.

Carboxylic Acid Group (-COOH): This group readily undergoes standard reactions such as

esterification and amidation, allowing for the extension of the molecular scaffold.[3]

Nitro Group (-NO₂): As a strong electron-withdrawing group, it influences the acidity of the

carboxylic acid.[3] More importantly, it can be easily reduced to an amino group (-NH₂),

which opens pathways for forming C-N bonds, crucial for synthesizing amides or heterocyclic

structures common in pharmaceuticals.[3][4]

Trifluoromethyl Group (-CF₃): This group is strongly electron-withdrawing and is generally

stable under many reaction conditions.[3] Its primary role in drug development is to increase

lipophilicity and metabolic stability, which can significantly improve the pharmacokinetic

profile of a drug candidate.[3][7]

Due to this versatile chemistry, 3-Nitro-5-(trifluoromethyl)benzoic acid is a key intermediate

in synthesizing:

Novel Fluorinated Compounds: It serves as a pivotal starting material for introducing the -

CF₃ group into complex molecules.[4]
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Pharmaceuticals: It is a documented precursor for 8-nitro-1,3-benzothiazin-4-ones, a

promising class of new antituberculosis agents.[5][6]

Agrochemicals: The compound is used to produce effective and environmentally conscious

pesticides and herbicides.[2]

Biological Activity Context
While 3-Nitro-5-(trifluoromethyl)benzoic acid itself is primarily an intermediate, its structural

motifs are significant in pharmacology.

Nitro-Containing Compounds: Molecules containing a nitro group exhibit a wide spectrum of

biological activities, including antibacterial, antifungal, and antitumor effects.[13][14] The nitro

group can be reduced within cells to produce toxic intermediates like nitroso and superoxide

species, which can damage DNA and lead to cell death in microorganisms.[14] This

mechanism is the basis for several established drugs.[14]

Trifluoromethylated Compounds: The inclusion of a -CF₃ group is a common strategy in

modern drug design to enhance a compound's efficacy.[7] It can improve properties like

membrane permeability, metabolic stability, and binding affinity to target proteins.[7]

Therefore, this compound is a valuable precursor for creating new chemical entities where the

combined properties of the nitroaromatic and trifluoromethyl groups can be leveraged to

develop potent therapeutic agents.[2][4]

Safety and Handling
Safe handling of 3-Nitro-5-(trifluoromethyl)benzoic acid is essential in a laboratory or

industrial setting. The following information is derived from available Safety Data Sheets (SDS).

[15][16]
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Category Recommendation Source

Hazards

Harmful if swallowed. Causes

skin and serious eye irritation.

May cause respiratory

irritation.

[9][17]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, and

eye/face protection (chemical

safety goggles or face shield).

[15][18]

Handling

Use only outdoors or in a well-

ventilated area. Wash hands

and any exposed skin

thoroughly after handling.

Avoid breathing dust. Avoid

contact with skin, eyes, or

clothing.

[15][16][18]

Storage

Keep containers tightly closed

in a dry, cool, and well-

ventilated place. Store locked

up.

[1][15]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

irritation persists, get medical

advice/attention.

[15]

First Aid (Skin)

Wash with plenty of soap and

water. If skin irritation occurs,

get medical advice/attention.

[15]

First Aid (Inhalation)

Remove person to fresh air

and keep comfortable for

breathing. Call a poison center

or doctor if you feel unwell.

[15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.echemi.com/products/pid_Seven21605-3-nitro-5-trifluoromethylbenzoicacid.html
https://tsapps.nist.gov/srmext/msds/350c-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1831606&productDescription=3-NTRO-5-%28TRIFLROMETHL%29BENZ+5G&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2821-3-03.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1831606&productDescription=3-NTRO-5-%28TRIFLROMETHL%29BENZ+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1673718&productDescription=3-TRIFLROMETHL+BENZOIC+AC+50G&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2800%2F2821-3-03.pdf
https://www.biosynth.com/p/FN70457/328-80-3-3-nitro-5-trifluoromethylbenzoic-acid
https://www.fishersci.com/store/msds?partNumber=AAA1831606&productDescription=3-NTRO-5-%28TRIFLROMETHL%29BENZ+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1831606&productDescription=3-NTRO-5-%28TRIFLROMETHL%29BENZ+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1831606&productDescription=3-NTRO-5-%28TRIFLROMETHL%29BENZ+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1831606&productDescription=3-NTRO-5-%28TRIFLROMETHL%29BENZ+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal

Dispose of contents/container

to an approved waste disposal

plant.

[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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